Cas no 26254-92-2 (2-Ethyl-3-methylbutanal)

2-Ethyl-3-methylbutanal structure
2-Ethyl-3-methylbutanal structure
Product Name:2-Ethyl-3-methylbutanal
CAS No:26254-92-2
MF:C7H14O
MW:114.185462474823
MDL:MFCD00024161
CID:52892
PubChem ID:123413
Update Time:2025-04-18

2-Ethyl-3-methylbutanal Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-3-methylbutanal
    • 2-Ethyl-3-methylbutyraldehyde
    • (CH3)2CHCH(C2H5)CHO
    • 2-ethyl-3methylbutanal
    • 2-ethyl-3-methyl-butyraldehyde
    • 2-Ethylisovaleraldehyde
    • 2-ISOPROPYLBUTANAL
    • Butanal,2-ethyl-3-methyl
    • SHGPBDQRELYPLO-UHFFFAOYSA-N
    • A5221
    • 26254-92-2
    • AKOS006228562
    • AI3-28957
    • 2-Ethyl-3-methyl-Butanal
    • DTXSID40949121
    • NS00050206
    • EN300-2971164
    • FT-0702650
    • EINECS 247-551-5
    • 77790-58-0
    • SCHEMBL270568
    • Butanal, 2-ethyl-3-methyl-
    • DB-067591
    • DTXCID401377323
    • MDL： MFCD00024161
    • Inchi： 1S/C7H14O/c1-4-7(5-8)6(2)3/h5-7H,4H2,1-3H3
    • InChI Key： SHGPBDQRELYPLO-UHFFFAOYSA-N
    • SMILES： O=CC(CC)C(C)C

Computed Properties

  • Exact Mass: 114.10400
  • Monoisotopic Mass: 114.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 66.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 0.803
  • Boiling Point: 134 ºC
  • Flash Point: 33 ºC
  • PSA: 17.07000
  • LogP: 1.86750

2-Ethyl-3-methylbutanal Customs Data

  • HS CODE：2912190090
  • Customs Data：

    China Customs Code:

    2912190090

    Overview:

    HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

2-Ethyl-3-methylbutanal Pricemore >>

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2-Ethyl-3-methylbutanal Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:26254-92-2)2-Ethyl-3-methylbutanal
Order Number:A5221
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):270.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:26254-92-2)2-Ethyl-3-methylbutanal
A5221
Purity:99%
Quantity:1g
Price ($):270.0
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